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Compound of Interest

Compound Name: Daphnilongeridine

Cat. No.: B15588711

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling and disposal of Daphnilongeridine. The following procedural guidance is designed to
ensure a safe laboratory environment and operational integrity.

Daphnilongeridine is an alkaloid isolated from the branch of Daphniphyllum macropodum Miq
with demonstrated cytotoxic properties against various tumor cell lines. Due to its potential
biological activity, it should be handled with care as a hazardous compound.

Physicochemical and Storage Information

A summary of the known quantitative data for Daphnilongeridine is provided in the table
below for easy reference.
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Property Value Source
CAS Number 922522-15-4 [1][21[3]
Molecular Formula C32H51NO4 [2][3]
Molecular Weight ~513.8 g/mol [2]
Purity >98% [2]
Appearance Solid Powder [1]
Storage Temperature -20°C [2]
Storage Conditions Store under an inert [2]
atmosphere.

Personal Protective Equipment (PPE)

Given the cytotoxic nature of Daphnilongeridine, a comprehensive approach to personal
protection is mandatory. The following PPE is required at a minimum.

1. Hand Protection:

e Double Gloving: Wear two pairs of nitrile gloves. The inner glove should be tucked under the
cuff of the lab coat, and the outer glove should be worn over the cuff.

e Glove Changes: Change the outer gloves immediately upon contamination or every 30-60
minutes during continuous handling. Dispose of used gloves in a designated hazardous
waste container.

2. Body Protection:

o Dedicated Lab Coat: A solid-front, disposable gown made of a low-permeability fabric with
long sleeves and tight-fitting cuffs is required. This should be worn over a standard lab coat.

» Disposal: Disposable gowns should be removed and discarded in a designated hazardous
waste container before leaving the work area.

3. Eye and Face Protection:
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o Safety Goggles: Chemical splash goggles are mandatory to protect against splashes and
aerosols.

o Face Shield: In addition to goggles, a full-face shield must be worn when there is a
significant risk of splashing, such as during bulk handling or reconstitution.

4. Respiratory Protection:

e Fume Hood: All handling of Daphnilongeridine powder, including weighing and
reconstitution, must be conducted in a certified chemical fume hood to minimize inhalation
exposure.

» Respirator: For procedures with a high risk of aerosol generation that cannot be contained
within a fume hood, a NIOSH-approved N95 or higher-level respirator is required.

Operational Plan for Safe Handling

The following step-by-step workflow must be followed to ensure the safe handling of
Daphnilongeridine from receipt to disposal.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15588711?utm_src=pdf-body
https://www.benchchem.com/product/b15588711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for Daphnilongeridine
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Caption: Safe Handling Workflow for Daphnilongeridine.
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Disposal Plan

All waste generated from the handling of Daphnilongeridine is considered hazardous and
must be disposed of according to institutional and local regulations.

e Solid Waste: Contaminated PPE (gloves, gowns, etc.), weighing papers, and any other solid
materials that have come into contact with Daphnilongeridine must be placed in a clearly
labeled hazardous waste container.

e Liquid Waste: Unused solutions of Daphnilongeridine and contaminated solvents should be
collected in a designated, sealed, and clearly labeled hazardous liquid waste container.

» Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container for hazardous materials.

Hierarchy of Controls

To minimize exposure to Daphnilongeridine, a hierarchy of controls should be implemented.
This approach prioritizes the most effective control measures.
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Hierarchy of Controls for Daphnilongeridine
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Caption: Hierarchy of Controls for Daphnilongeridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
Daphnilongeridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588711#personal-protective-equipment-for-
handling-daphnilongeridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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